Cas no 143217-45-2 (1H-Indole-1-pentanoic acid)

• Product Name: 1H-Indole-1-pentanoic acid
• CAS No: 143217-45-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1316874
• PubChem ID: 10104766
• Update Time: 2025-04-20

1H-Indole-1-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-pentanoic acid
• 5-indol-1-ylpentanoic acid
• SCHEMBL1269116
• DTXSID60435672
• 143217-45-2
• 5-(1H-Indol-1-yl)pentanoic acid

• Inchi： 1S/C13H15NO2/c15-13(16)7-3-4-9-14-10-8-11-5-1-2-6-12(11)14/h1-2,5-6,8,10H,3-4,7,9H2,(H,15,16)
• InChI Key： KTVCYQXZXQUSRD-UHFFFAOYSA-N
• SMILES： OC(CCCCN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23